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Compound of Interest

Compound Name: Mij821

Cat. No.: B10830910 Get Quote

Disclaimer: Mij821, also known as Onfasprodil, is an investigational drug primarily documented

for use in clinical trials as an intravenous infusion.[1][2][3][4][5][6] The following guide for

dissolving Mij821 from a powder form is based on its known physicochemical properties and

standard laboratory practices for similar compounds, as specific manufacturer's instructions for

reconstituting a powder for preclinical research are not publicly available. Researchers should

validate this procedure for their specific experimental needs.

Properties of Mij821
Mij821 is a highly potent and selective negative allosteric modulator (NAM) of the N-methyl-D-

aspartate (NMDA) receptor subunit 2B (NR2B).[2][3][7] By inhibiting the activity of NR2B-

containing NMDA receptors, it is being investigated for its potential rapid-acting antidepressant

effects in treatment-resistant depression.[2][3][8]
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Property Value Source

IUPAC Name

6-{(1S)-2-[(3aR,5R,6aS)-5-(2-

Fluorophenoxy)hexahydrocycl

openta[c]pyrrol-2(1H)-yl]-1-

hydroxyethyl}-3-pyridinol

Novartis AG

Molar Mass 358.413 g/mol Novartis AG

Solubility
High solubility (0.7 mM) at pH

6.8
[7]

Mechanism of Action

Negative Allosteric Modulator

of the NMDA receptor subunit

2B (NR2B)

[2][3][7]

Experimental Protocols
Suggested Protocol for Dissolving Mij821 Powder
This protocol is designed to prepare a stock solution of Mij821 at a concentration of 10 mM,

leveraging its known high solubility in a buffered solution at pH 6.8.[7]

Materials:

Mij821 powder

Phosphate-Buffered Saline (PBS), pH 7.4

1 M HCl and 1 M NaOH for pH adjustment

Sterile, nuclease-free water

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance
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pH meter

Sterile syringe filters (0.22 µm)

Procedure:

Calculate the required mass of Mij821 powder.

To prepare 10 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 358.413 g/mol = 0.003584 g

Mass (mg) = 3.584 mg

Weigh the Mij821 powder using a calibrated analytical balance and transfer it to a sterile

conical tube.

Add the solvent.

Add approximately 8 mL of PBS to the conical tube containing the Mij821 powder.

Promote dissolution.

Cap the tube securely and vortex vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube on a magnetic stirrer at a low to medium

speed at room temperature.

Check and adjust the pH.

Once the powder appears to be in solution, check the pH using a calibrated pH meter.

The target pH for optimal solubility is 6.8.[7]

If necessary, adjust the pH dropwise using 1 M HCl or 1 M NaOH.

Bring the solution to the final volume.
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Once the Mij821 is completely dissolved and the pH is adjusted, add PBS to bring the final

volume to 10 mL.

Sterilize the solution.

For use in cell culture or in vivo studies, sterile filter the solution through a 0.22 µm syringe

filter into a new sterile tube.

Storage.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store at -20°C for short-term storage and -80°C for long-term storage.

Troubleshooting Guide
Question Possible Cause Suggested Solution

The Mij821 powder is not

dissolving completely.

Insufficient mixing or incorrect

pH.

Continue vortexing or stirring.

Check the pH of the solution

and adjust to 6.8.[7] Gentle

warming (to no more than

37°C) may also aid dissolution.

The solution is cloudy or has

precipitates after dissolution.

The concentration may be too

high for the chosen solvent, or

the solvent may be

contaminated.

Try diluting the solution.

Ensure high-purity reagents

and solvents are used.[8][9]

Re-check all calculations.

The solution color changes

over time.

This may indicate degradation

of the compound.

Prepare fresh solutions before

each experiment. Protect the

solution from light and store at

the recommended

temperature.

I'm seeing unexpected results

in my assay.

The compound may not be

fully in solution, or it may have

degraded. The solvent itself

could be interfering with the

assay.

Prepare a fresh stock solution

following the protocol carefully.

Run a vehicle control (solvent

only) in your experiment to rule

out solvent effects.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for Mij821 powder?

A1: Based on preclinical data, an aqueous buffer at pH 6.8 provides high solubility.[7]

Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) adjusted to this pH

are suitable starting points. For some applications, small amounts of DMSO may be used, but

its compatibility with the specific experimental system must be validated.

Q2: How should I store the Mij821 powder?

A2: As with most investigational compounds, it is recommended to store the powder in a cool,

dry, and dark place. Storage at -20°C is a common practice for long-term stability.

Q3: How stable is the Mij821 solution?

A3: The stability of Mij821 in solution has not been publicly documented. It is best practice to

prepare fresh solutions for each experiment or to use aliquots from a stock solution that has

been stored at -80°C for no longer than a few weeks. Avoid repeated freeze-thaw cycles.

Q4: Can I use DMSO to dissolve Mij821?

A4: While not explicitly stated, many organic compounds are soluble in DMSO. If you choose to

use DMSO, it is recommended to first prepare a high-concentration stock solution (e.g., 100

mM) in DMSO and then dilute it to the final working concentration in your aqueous

experimental buffer. Be aware that high concentrations of DMSO can be toxic to cells.

Q5: What were the dosages of Mij821 used in clinical trials?

A5: In clinical studies for treatment-resistant depression, Mij821 was administered via a 40-

minute intravenous infusion at doses of 0.16 mg/kg and 0.32 mg/kg.[4][6]

Quantitative Data Summary
Physicochemical and Preclinical Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.bioworld.com/articles/689519-mij-821-demonstrates-promising-preclinical-profile?v=preview
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://www.benchchem.com/product/b10830910?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40767837/
https://www.researchgate.net/publication/394363539_Rapid_Onset_and_Sustained_Efficacy_of_Onfasprodil_MIJ821_a_Novel_NR2B_Negative_Allosteric_Modulator_in_Patients_With_Treatment-Resistant_Depression_A_Phase_2_Randomized_Placebo-Controlled_Proof-of-Con
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molar Mass 358.413 g/mol N/A

Solubility 0.7 mM at pH 6.8 [7]

Human NR2B IC50 8 nM [7]

Rat NR2B IC50 6 nM [7]

Clinical Trial Dosages
Dosage Group

Administration
Route

Frequency Reference

Low Dose
0.16 mg/kg

Intravenous Infusion
Weekly or Biweekly [4][6]

High Dose
0.32 mg/kg

Intravenous Infusion
Weekly or Biweekly [4][6]
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Caption: Experimental workflow for dissolving Mij821 powder.
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Caption: Signaling pathway of Mij821 as an NR2B negative allosteric modulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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